3-isopropyl-6-(3-phenylpropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-(3-phenylpropyl)-3-propan-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H18N4S/c1-11(2)14-16-17-15-19(14)18-13(20-15)10-6-9-12-7-4-3-5-8-12/h3-5,7-8,11H,6,9-10H2,1-2H3
• InChI Key: IDTRNVKEYYZSKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C2N1N=C(S2)CCCC3=CC=CC=C3
• Molecular Formula: C15H18N4S
• Molecular Weight: 286.4 g/mol

Description

The compound “3-isopropyl-6-(3-phenylpropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles. These compounds are known for their ability to bind with a variety of enzymes and receptors in biological systems, showing versatile biological activities.

Synthesis Analysis

The synthesis of such compounds involves the reaction of appropriate precursors under specific conditions. For instance, a series of new 3,6-disubstituted-1,2,4-triazolo-[3,4-b]-1,3,4-thiadiazoles were synthesized in reasonable yields. The crude compound was subjected to silica gel column chromatography and the required product was eluted in a solvent mixture.

Molecular Structure Analysis

The molecular structure of these compounds typically involves a triazole ring fused with a thiadiazine moiety. The triazole ring is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds often involve the reaction of the precursor compounds under specific conditions. The crude compound is subjected to silica gel column chromatography and the required product is eluted in a solvent mixture.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined using various spectroscopic techniques. For instance, the NMR spectrum provides information about the chemical environment of the atoms in the molecule.

Mechanism of Action

The mechanism of action of these compounds often involves their interaction with specific biological targets. For instance, some 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffolds had promising anticancer activities against several human cancer cell lines. They have been found to inhibit specific enzymes, such as PARP-1 and EGFR.

Future Directions

The future directions in the research of these compounds involve the design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases. The development of more effective and selective chemotherapeutic anticancer drugs continues to be a priority.